Cas no 1353974-80-7 (2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• CAS No: 1353974-80-7
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 2161943
• Update Time: 2025-08-05

2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• 2-Chloro-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• 2-chloro-N-[(1-methylpyrrolidin-2-yl)methyl]acetamide
• (S)-2-Chloro-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• AM93966
• 2-Chloro-N-(1-methylpyrrolidin-2-ylmethyl)acetamide
• 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

• Inchi： 1S/C8H15ClN2O/c1-11-4-2-3-7(11)6-10-8(12)5-9/h7H,2-6H2,1H3,(H,10,12)
• InChI Key： SPRSPANAFSDEFK-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CCCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1353974-80-7)

The compound 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide, identified by the CAS registry number 1353974-80-7, is a synthetic organic compound with a diverse range of applications in various fields. This compound is notable for its structural complexity and functional groups, which contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in drug development, agrochemicals, and materials science.

The molecular structure of 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide consists of a chlorinated acetyl group attached to a substituted pyrrolidine ring. The pyrrolidine moiety, a five-membered nitrogen-containing ring, is further modified with a methyl group at the 1-position. This substitution pattern enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications. The acetyl group introduces electrophilic character, which can participate in various chemical reactions, including nucleophilic substitutions and additions.

Recent studies have focused on the synthesis and characterization of 1353974-80-7. Researchers have developed efficient methods to synthesize this compound using microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction time, making large-scale production feasible. The compound's solubility in organic solvents and its ability to form stable salts have been extensively investigated, providing insights into its potential use in drug delivery systems.

In the field of pharmacology, 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide has shown promise as a lead compound for developing novel therapeutic agents. Preclinical studies indicate that it exhibits selective activity against certain enzymes and receptors, suggesting potential applications in treating neurological disorders and inflammatory diseases. Its ability to cross the blood-brain barrier has been validated in animal models, further highlighting its potential as a central nervous system drug.

The environmental impact of CAS No. 1353974-80-7 has also been a topic of recent research. Studies on its biodegradation and toxicity profiles reveal that it has low acute toxicity and is rapidly metabolized in aquatic environments. These findings are crucial for assessing its safety profile and ensuring sustainable use in industrial applications.

In conclusion, 2-Chloro-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1353974-80-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable tool in modern chemistry and pharmacology.